Cas no 2034298-70-7 (1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one)

• Product Name: 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
• CAS No: 2034298-70-7
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 5468237
• Update Time: 2025-05-22

1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone
• 1-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one

• Inchi： 1S/C22H25N3OS/c1-16(2)27-19-9-7-17(8-10-19)13-22(26)24-12-11-18(14-24)25-15-23-20-5-3-4-6-21(20)25/h3-10,15-16,18H,11-14H2,1-2H3
• InChI Key： QJQQZJOFTVTEKJ-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(N1CCC(C1)N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 379.17183360 g/mol
• Monoisotopic Mass: 379.17183360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 379.5
• XLogP3: 3.9
• Topological Polar Surface Area: 63.4

Additional information on 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one

Comprehensive Overview of 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one (CAS No. 2034298-70-7)

The compound 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one, identified by its CAS No. 2034298-70-7, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a benzodiazolyl moiety and a propan-2-ylsulfanyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its unique chemical properties.

In recent years, the demand for novel compounds like 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one has surged due to advancements in targeted therapy and precision medicine. This compound's structure suggests it could interact with specific enzymes or receptors, making it a candidate for treating various conditions. For instance, its benzodiazolyl component is often associated with kinase inhibition, a hot topic in oncology research. Meanwhile, the propan-2-ylsulfanyl group may enhance solubility and bioavailability, critical factors in drug formulation.

The synthesis of CAS No. 2034298-70-7 involves multi-step organic reactions, including pyrrolidine functionalization and thioether linkage formation. These processes are meticulously optimized to ensure high yield and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency across batches. Such rigorous quality control aligns with the pharmaceutical industry's standards for drug candidate evaluation.

From a commercial perspective, 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one is often sought after by contract research organizations (CROs) and biotech startups focusing on small molecule therapeutics. Its CAS No. 2034298-70-7 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound's potential extends beyond therapeutics; it may also find use in chemical biology as a probe for studying protein-ligand interactions, a growing field in AI-driven drug discovery.

Environmental and safety profiles of CAS No. 2034298-70-7 are equally important. While not classified as hazardous, proper handling protocols are recommended to minimize risks associated with organic solvents used in its synthesis. Researchers emphasize green chemistry principles to reduce waste and improve sustainability, a trend increasingly prioritized by funding agencies and industry leaders. This aligns with broader discussions on sustainable drug development, a topic frequently searched in academic and industrial circles.

In conclusion, 1-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in targeted therapies and chemical biology, underscores its value in scientific and commercial contexts. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, reflecting the dynamic interplay between molecular design and biological efficacy.